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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions to

address premature debonding issues encountered during in-vitro experiments with Panavia TC
and related Panavia resin cements.

Troubleshooting Guides
Question: What are the primary causes of premature debonding with Panavia TC in our in-vitro

study?

Answer: Premature debonding in an in-vitro setting can typically be traced back to one or more

of the following critical areas: substrate preparation, contamination, cement handling and

application, or the curing process. A systematic evaluation of your protocol in these areas will

help identify the source of the issue.
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Caption: A logical workflow for troubleshooting debonding issues.
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Frequently Asked Questions (FAQs)
Q1: What is the correct surface treatment for different substrates when using Panavia TC?

A1: The appropriate surface treatment is crucial and varies by substrate. For silica-based

ceramics like lithium disilicate, hydrofluoric acid etching followed by a silane primer is often

recommended.[1] For zirconia and metal alloys, air abrasion (sandblasting) with alumina

particles is a critical step to increase surface area and mechanical retention.[2][3] Following

sandblasting, a primer containing the adhesive monomer MDP, such as CLEARFIL™

CERAMIC PRIMER PLUS, is essential for a strong chemical bond to zirconia.[4]

Q2: How does contamination affect bond strength and how can it be avoided?

A2: Contamination of the prepared substrate or the internal surface of the restoration can

significantly decrease bond strength.[1][5] Common contaminants in a lab setting include water,

oils from handling, and residues from cleaning agents. After surface treatment, handle

specimens with clean instruments and avoid touching the bonding surfaces. If a restoration is

tried in and becomes contaminated, it must be thoroughly cleaned. For non-zirconia

restorations, applying K-ETCHANT Syringe (Phosphoric Acid) for 5 seconds can be effective.

[1] For all restorations, using a product like KATANA™ Cleaner is also a recommended

cleaning step.[1]
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Caption: The logical relationship between surface contamination and bond strength.

Q3: What are the key considerations for mixing and applying Panavia TC?
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A3: Panavia TC is an anaerobic setting resin cement, meaning it sets in the absence of

oxygen.[6] It is crucial to dispense equal amounts of the catalyst and universal pastes and mix

them thoroughly to a uniform consistency.[7] Apply the mixed cement in a thin, even layer. To

ensure complete polymerization at the margins, which are exposed to oxygen, application of an

oxygen-blocking gel like OXYGUARD II is recommended.[6][7]

Q4: Does the curing method affect the final bond strength?

A4: Yes, the curing method can impact bond strength. Panavia cements are often dual-cured,

meaning they have both light-cure and chemical-cure capabilities.[8] While the chemical cure

will proceed in the absence of light, light-curing the margins is recommended to ensure a

secure initial seal and complete polymerization.[2][9] For some versions, like Panavia F 2.0, the

opaque shade is only chemically cured.[7] For optimal results, follow the manufacturer's

specific instructions for light-curing duration and intensity.[8]

Data Presentation
Table 1: Shear Bond Strength (SBS) of Panavia to Various Substrates
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Cement
Version

Substrate
Surface
Treatment

Mean SBS
(MPa)

Test
Conditions

Panavia 21 Enamel Acid Etch 19.3 ± 5.5
24 hours in

water[10]

Panavia 21 Dentin ED PRIMER 7.8 ± 1.4
24 hours in

water[10]

Panavia 21 Ni-Cr-Be Alloy Sandblasting 55.1 ± 5.6
24 hours in

water[10]

Panavia F Ni-Cr Alloy Sandblasting >35 (approx.) Not specified[3]

Panavia V5 Dentin Tooth Primer
Higher than other

cements

24 hours in 37°C

water[11]

Panavia V5 Zirconia
Sandblasting +

Primer

High Bond

Strength

24 hours in 37°C

water[2][11]

Panavia V5 Lithium Disilicate Primer
High Bond

Strength

24 hours in 37°C

water[11]

Note: Values are compiled from multiple studies and testing conditions may vary.

Experimental Protocols
Protocol: In-Vitro Shear Bond Strength Testing

This protocol outlines a general methodology for testing the shear bond strength of Panavia
TC to a substrate like zirconia or dentin.
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Caption: A typical experimental workflow for shear bond strength testing.
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1. Substrate Preparation:

Embed the substrate material (e.g., human dentin, zirconia) in acrylic resin discs.

Grind the bonding surface flat using silicon carbide paper (e.g., through 600-grit) to create a

standardized surface.[11][12]

Clean the specimens, for example, in an ultrasonic cleaner.

2. Surface Treatment:

Apply the appropriate surface treatment based on the substrate.

Zirconia/Metals: Sandblast with 30-50 µm alumina powder at 0.1-0.2 MPa pressure.[1][2]

Dentin: Apply a self-etching primer like ED PRIMER or PANAVIA V5 Tooth Primer for the

specified time (e.g., 20-30 seconds) and then dry thoroughly.[7][8]

Apply a designated primer (e.g., CLEARFIL™ CERAMIC PRIMER PLUS) to the treated

surface and dry.[2]

3. Bonding Procedure:

Place adhesive tape with a standardized hole (e.g., 3 mm diameter) over the prepared

substrate to define the bonding area.[12]

Mix Panavia TC paste according to the manufacturer's instructions.

Place a small amount of cement onto the defined bonding area.

Seat a pre-treated stainless-steel cylinder or composite resin cylinder onto the cement under

a constant load (e.g., 100g) to standardize the cement layer.[11]

4. Curing:

Remove excess cement immediately. For easier cleanup, tack-curing for 1-3 seconds is an

option.[1][7]
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Light-cure the margins according to the instructions (e.g., 10 seconds per surface).[2]

Apply an oxygen-inhibiting gel (e.g., OXYGUARD II) to the margins to ensure complete self-

curing.[7]

5. Storage and Testing:

Store the bonded specimens in 37°C water for 24 hours to simulate oral conditions.[11][12]

Mount the specimens in a universal testing machine.

Apply a shear load at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.[11]

[12]

Calculate the shear bond strength in Megapascals (MPa).

Analyze the debonded surface under a microscope to determine the failure mode (adhesive,

cohesive, or mixed).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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